Cas no 87102-21-4 (1,3,5-Triazine-2(1H)-thione, 4,6-bis(4-chlorophenyl)tetrahydro-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 4,6-bis(4-chlorophenyl)tetrahydro-
• CAS No: 87102-21-4
• MF: C₁₅H₁₃Cl₂N₃S
• MW: 338.254819631577
• CID: 659338
• PubChem ID: 13127002
• Update Time: 2025-04-19

1,3,5-Triazine-2(1H)-thione, 4,6-bis(4-chlorophenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 4,6-bis(4-chlorophenyl)tetrahydro-
• 4,6-bis(4-chlorophenyl)-1,3,5-triazinane-2-thione
• 87102-21-4
• DTXSID40520151

• Inchi： 1S/C15H13Cl2N3S/c16-11-5-1-9(2-6-11)13-18-14(20-15(21)19-13)10-3-7-12(17)8-4-10/h1-8,13-14,18H,(H2,19,20,21)
• InChI Key： CQVWZSGZICHECO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1NC(NC(C2C=CC(=CC=2)Cl)N1)=S

Computed Properties

• Exact Mass: 337.0207240g/mol
• Monoisotopic Mass: 337.0207240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.2Ų